Cas no 1806105-67-8 (Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806105-67-8
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930237
• Update Time: 2025-06-30

Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)5-3-7(19-10(11,12)13)16-6(4-14)8(5)15/h3H,2,4,14-15H2,1H3
• InChI Key： RBFTUOLRNJKOQC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=C(C(CN)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806105-67-8)

Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806105-67-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group, which enhances its bioactivity and stability, making it a valuable intermediate in drug discovery. Researchers are increasingly interested in its applications due to the growing demand for fluorinated compounds in medicinal chemistry.

The molecular structure of Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate includes an ethyl ester group, which improves solubility and bioavailability. This characteristic is particularly relevant in the development of small-molecule inhibitors and enzyme modulators, topics frequently searched in academic and industrial circles. The presence of both amino and aminomethyl functional groups allows for versatile chemical modifications, enabling the synthesis of targeted therapeutics.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like CAS No. 1806105-67-8. Machine learning models often rely on such heterocyclic scaffolds to predict novel drug candidates. This aligns with user queries about computational chemistry tools and high-throughput screening, underscoring the compound's relevance in modern research methodologies.

In agrochemical applications, Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate has shown promise as a precursor for crop protection agents. The trifluoromethoxy moiety contributes to pesticidal activity, a feature highly sought after in sustainable agriculture. This connects to popular searches on eco-friendly pesticides and green chemistry, reflecting broader environmental concerns.

Synthetic routes to this compound often involve multistep organic reactions, including nucleophilic substitution and catalytic hydrogenation. These processes are frequently discussed in forums on organic synthesis optimization, making the compound a case study for advanced laboratory techniques. Its CAS registry number (1806105-67-8) is a critical identifier for researchers sourcing high-purity samples.

Regulatory compliance is another area of interest for users investigating CAS No. 1806105-67-8. While not classified as hazardous, proper handling protocols for amino-containing compounds are often queried in safety databases. This aligns with industry emphasis on laboratory best practices and chemical risk assessment.

The future outlook for Ethyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate is closely tied to advancements in precision medicine and agrochemical innovation. As patent filings increase for related structures, this compound's role in intellectual property landscapes becomes more prominent—a topic gaining traction in pharmaceutical IP searches.

Analytical characterization of this material typically employs HPLC, NMR, and mass spectrometry, techniques commonly searched by quality control professionals. The compound's chromatographic purity is crucial for reproducibility in biological assays, linking to discussions on analytical method validation in peer-reviewed literature.